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Compound of Interest

Compound Name: 2-(Methylamino)-4,6-pyrimidinediol

Cat. No.: B3332168 Get Quote

An In-depth Technical Guide to 2-
(Methylamino)-4,6-pyrimidinediol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific experimental data is publicly available for 2-(Methylamino)-4,6-
pyrimidinediol. This guide provides a comprehensive overview based on its known chemical

properties and established principles of pyrimidine chemistry, including generalized

experimental protocols for analogous compounds.

Core Chemical Identity
2-(Methylamino)-4,6-pyrimidinediol is a substituted pyrimidine derivative. The pyrimidine ring

is a fundamental heterocyclic scaffold found in a vast array of biologically significant molecules,

including nucleobases, vitamins, and synthetic drugs. The presence of hydroxyl and

methylamino groups on the pyrimidine core suggests its potential for diverse chemical

interactions and biological activities.

Chemical Structure:
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General Synthesis and Analysis Workflow

Starting Materials
(e.g., N-methylguanidine, malonic acid derivative)

Chemical Synthesis
(Cyclocondensation)

Purification
(Recrystallization/Chromatography)

Structural Elucidation Purity and Identity Confirmation

NMR Spectroscopy
(1H, 13C) Mass Spectrometry FT-IR Spectroscopy HPLC Elemental Analysis
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Potential Biological Interactions of Pyrimidine Analogs

2-(Methylamino)-4,6-pyrimidinediol
(Pyrimidine Analog)

Enzymes in Nucleotide Metabolism
(e.g., Thymidylate Synthase, Kinases)

Inhibition

DNA/RNA Synthesis

Incorporation (as analog)

De Novo and Salvage Pyrimidine Synthesis Pathways

Cell Proliferation Viral Replication
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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